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The table below summarizes the key dissipation parameters of tebufenpyrad from recent studies:

Crop
Biological Half-
Life (Days)

Dissipation
Constant

Pre-Harvest Residue Limit
(PHRL) at 10 Days

Citation

Aster scaber (Field
1)

3.8 Not Specified 7.2 mg/kg [1]

Aster scaber (Field
2)

4.2 Not Specified 3.6 mg/kg [1]

Angelica Leaves
(Field 1)

4.2 0.1451 Not Established* [2]

Angelica Leaves
(Field 2)

3.0 0.0960 Not Established* [2]

Angelica Leaves
(Field 3)

3.6 0.1725 Not Established* [2]

Angelica Leaves
(Integrated)

4.0 0.1600 Not Established* [2]
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*The study on angelica leaves concluded that a PHRL could not be established for tebufenpyrad because

the residue level on the pre-harvest interval date was predicted to exceed 80% of the Maximum Residue

Limit (MRL), suggesting a need to reassess the safe use guidelines [2].

Analytical Method for Residue Quantification

The following detailed methodology, adapted from a study on Aster scaber, uses LC-MS/MS for accurate

quantification [1].

Field Trial & Sampling: The pesticide is applied according to safe use standards. Crop samples are

collected at 0 (2-4 hours after application), 1, 3, 5, 7, and 10 days after application. A sample size of
at least 1 kg, consisting of no fewer than 12 units, is recommended. Samples should be immediately

transported on ice [1].
Sample Preparation: The samples are shredded and then homogenized using dry ice and a

mechanical homogenizer. The homogenized samples are stored at ≤ -20°C until analysis [1].
Extraction: A 10 g portion of the homogenized sample is weighed and shaken vigorously for 30

minutes with 10 mL of acetonitrile [1].
Cleanup (QuEChERS Method): The extract is transferred into a kit containing 4 g of MgSO₄ and 1 g
of NaCl. The mixture is shaken and then centrifuged at 4000× g for 10 minutes. The supernatant is
then ready for analysis [1].

Instrumental Analysis (LC-MS/MS):
Apparatus: Liquid Chromatograph coupled to a tandem Mass Spectrometer.

Calibration: Matrix-matched standard solutions are prepared at concentrations of 0.025, 0.05,
0.1, 0.5, 1, and 5.0 mg/L. A calibration curve is constructed by plotting the peak area against

the concentration.
Quality Control: The method should be validated with recovery tests. The reported recovery

rates for tebufenpyrad range from 82.0% to 115.9% [1].

Calculating Kinetics and PHRLs

The dissipation of a pesticide is typically modeled using first-order kinetics. The steps below outline how to

calculate the key parameters presented in the table [1] [2].
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Residue Data

First-Order Model

C_t = C_0 * e^(-kt)

Regression Analysis

Dissipation Constant (k)

Half-Life (t_½ = ln(2)/k) PHRL (C_t = MRL * e^(kt))

Click to download full resolution via product page

Apply First-Order Kinetics: The dissipation is generally modeled using the first-order kinetic

equation: C_t = C₀ * e^(-kt), where C_t is the concentration at time t, C₀ is the initial concentration,
and k is the dissipation constant [1] [2].

Determine the Dissipation Constant (k): Perform a regression analysis on the residue data over
time. The dissipation constant k is the slope of the linear regression of ln(C_t) against time t [2].

Calculate Half-Life: The biological half-life is calculated using the dissipation constant: t₁/₂ = ln(2) / k
[1] [2].

Establish Pre-Harvest Residue Limits (PHRLs): The PHRL for a specific day before harvest is
calculated by working backward from the MRL, using the formula: PHRL = MRL * e^(k * t), where t is

the number of days before harvest [1]. This indicates the permissible residue level on that day to
ensure the residue will be at or below the MRL by harvest day.
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Toxicological Considerations

While not directly related to degradation kinetics in plants, it is worth noting that tebufenpyrad has

demonstrated toxic effects on non-target organisms in biochemical studies. Research on porcine cells has

shown that tebufenpyrad can induce cell cycle arrest, disrupt calcium homeostasis in the cytosol and

mitochondria, trigger apoptosis, and increase the production of reactive oxygen species [3]. These

mechanisms suggest a potential for reproductive toxicity by reducing the potential for successful embryo

implantation [3].

Experimental Workflow for Kinetics and PHRL
Establishment

The following diagram outlines the complete workflow from field trial to the final establishment of a safety

limit, integrating the key steps and calculations described above.
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Field Trial & Sampling

Sample Preparation & Extraction (QuEChERS)

Instrumental Analysis (LC-MS/MS)

Residue Data Collection

Kinetic Modeling (First-Order)

Calculate Parameters (k, t½)

Establish PHRL

Risk Assessment
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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